Cas no 920399-67-3 (2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide
• CAS No: 920399-67-3
• MF: C₁₈H₁₅F₂N₃O₃S
• MW: 391.39180970192
• CID: 5496424
• Update Time: 2025-08-05

2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-[2-(6-phenylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• 2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H15F2N3O3S/c19-14-6-7-15(20)17(12-14)27(24,25)21-10-11-26-18-9-8-16(22-23-18)13-4-2-1-3-5-13/h1-9,12,21H,10-11H2
• InChI Key： ILJABDNYLZFYER-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=CC=C3)C=C2)(=O)=O)=CC(F)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

2,5-Difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-67-3)

The compound 2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide, identified by the CAS registry number 920399-67-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their roles in drug design and materials science. The molecule's structure incorporates a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, a sulfonamide group, and a pyridazine ring substituted with a phenyl group at position 6. The integration of these functional groups creates a molecule with unique electronic and steric properties, making it an interesting subject for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery due to their ability to act as inhibitors of various enzymes and receptors. For instance, sulfonamides have been explored as potential inhibitors of kinases, which are critical targets in cancer therapy. The presence of fluorine atoms in the benzene ring further enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Fluorinated aromatic compounds are known to exhibit improved lipophilicity and resistance to enzymatic degradation, making them valuable in the development of orally active drugs.

The pyridazine ring in this compound is another key feature that contributes to its chemical versatility. Pyridazine derivatives are known for their ability to participate in various types of hydrogen bonding and π–π interactions, which are essential for molecular recognition in biological systems. The substitution pattern on the pyridazine ring (specifically the phenyl group at position 6) further modulates these interactions, potentially enhancing the compound's binding affinity to target proteins or nucleic acids.

From a synthetic perspective, the construction of this compound involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of intermediates such as fluorobenzene derivatives and pyridazine precursors. Advanced coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, may be employed to assemble the final product. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical synthesis.

In terms of physical properties, this compound is expected to exhibit moderate solubility in polar solvents due to the presence of both hydrophilic (sulfonamide) and hydrophobic (aromatic rings) groups. Its melting point and boiling point would depend on its molecular weight and degree of conjugation within the molecule. Computational studies using tools like density functional theory (DFT) can provide insights into its electronic structure and reactivity, aiding in its optimization for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. For example, molecular docking studies can simulate how this compound interacts with target proteins at an atomic level. Such simulations have been instrumental in identifying potential leads for drug development programs targeting diseases such as cancer, inflammation, or infectious diseases.

In conclusion, 2,5-difluoro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-67-3) represents a promising candidate for further exploration in both academic research and industrial applications. Its unique combination of functional groups offers opportunities for innovation in drug design, materials science, and beyond. As research continues to uncover its full potential, this compound stands out as a testament to the power of modern chemical synthesis and computational modeling.